2-(4-Biphenylyl)-2-hydroxypropionic acid

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 2-hydroxy-2-(4-phenylphenyl)propanoic acid
• InChI: InChI=1S/C15H14O3/c1-15(18,14(16)17)13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10,18H,1H3,(H,16,17)
• InChI Key: BRGSEHHSPCVJLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CC=CC=C2)(C(=O)O)O

Description

2-(4-Biphenylyl)-2-hydroxypropionic acid is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude ethyl 2-[(1,1'-biphenyl)-4-yl]-2-hydroxypropionate was saponified by treating with 100 mL of ethanol and 100 mL of 4.0M NaOH solution. The suspension was stirred for 3 hours, after which a clear solution formed The solution was concentrated, diluted with 150 mL of H2O, washed with 2×50 mL of ether, and acidified to pH 1 with 10% HCl solution. The aqueous phase was extracted with 3×100 mL portions of ether and the combined ether extracts were washed with 50 mL of H2O, 50 mL of brine, dried (MgSO4) and concentrated leaving 18.3 g (72% yield) of racemic 2-[(1,1'-biphenyl)-4-yl]-2-hydroxypropionic acid as a white solid after was recrystallization from CHCl3 and hexanes.